Cas no 7627-10-3 (1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone)
1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone
- 7627-10-3
- 5-hydrazinyl-3-phenyl-1,2,4-oxadiazole
- CS-0256860
- EN300-65455
- DB-427932
- STK312178
- 5-HYDRAZINO-3-PHENYL-1,2,4-OXADIAZOLE
- SCHEMBL22761301
- AKOS000310170
- (3-phenyl-1,2,4-oxadiazol-5-yl)hydrazine
-
- Inchi: 1S/C8H8N4O/c9-11-8-10-7(12-13-8)6-4-2-1-3-5-6/h1-5H,9H2,(H,10,11,12)
- InChI Key: DZEMASDGXBAGRN-UHFFFAOYSA-N
- SMILES: O1C(NN)=NC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 176.06994
- Monoisotopic Mass: 176.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 77Ų
Experimental Properties
- PSA: 72
1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327530-250mg |
5-Hydrazinyl-3-phenyl-1,2,4-oxadiazole |
7627-10-3 | 98% | 250mg |
¥1456.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327530-500mg |
5-Hydrazinyl-3-phenyl-1,2,4-oxadiazole |
7627-10-3 | 98% | 500mg |
¥2372.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327530-1g |
5-Hydrazinyl-3-phenyl-1,2,4-oxadiazole |
7627-10-3 | 98% | 1g |
¥3393.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327530-2.5g |
5-Hydrazinyl-3-phenyl-1,2,4-oxadiazole |
7627-10-3 | 98% | 2.5g |
¥7765.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327530-5g |
5-Hydrazinyl-3-phenyl-1,2,4-oxadiazole |
7627-10-3 | 98% | 5g |
¥12279.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327530-10g |
5-Hydrazinyl-3-phenyl-1,2,4-oxadiazole |
7627-10-3 | 98% | 10g |
¥14586.00 | 2024-07-28 | |
| Enamine | EN300-65455-0.05g |
5-hydrazinyl-3-phenyl-1,2,4-oxadiazole |
7627-10-3 | 95% | 0.05g |
$66.0 | 2023-02-13 | |
| Enamine | EN300-65455-0.1g |
5-hydrazinyl-3-phenyl-1,2,4-oxadiazole |
7627-10-3 | 95% | 0.1g |
$98.0 | 2023-02-13 | |
| Enamine | EN300-65455-0.25g |
5-hydrazinyl-3-phenyl-1,2,4-oxadiazole |
7627-10-3 | 95% | 0.25g |
$142.0 | 2023-02-13 | |
| Enamine | EN300-65455-0.5g |
5-hydrazinyl-3-phenyl-1,2,4-oxadiazole |
7627-10-3 | 95% | 0.5g |
$271.0 | 2023-02-13 |
1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone
Compound CAS No 7627-10-3: 1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone
The compound with CAS No 7627-10-3, known as 1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone, is a significant molecule in the field of organic chemistry. This compound belongs to the class of oxadiazolones, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The hydrazone functional group in this molecule adds unique properties, making it a subject of interest in various research areas.
Recent studies have highlighted the potential of oxadiazolone derivatives in drug design and development. The 3-phenyl substituent in this compound plays a crucial role in modulating its electronic properties and bioavailability. Researchers have explored its application as a biological active agent, particularly in the context of anti-inflammatory and antioxidant activities. The molecule's ability to form stable complexes with metal ions has also been investigated for its potential use in catalysis and sensing applications.
The synthesis of 1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone involves a multi-step process that includes the formation of the oxadiazole ring followed by the introduction of the phenyl group and subsequent hydrazine treatment. This compound has been studied for its photophysical properties, which make it a candidate for applications in optoelectronic materials. Its absorption and emission characteristics have been analyzed under various conditions, revealing promising results for use in light-emitting diodes (LEDs) and photovoltaic devices.
In terms of biological activity, this compound has shown potential as an anticancer agent. Studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. The hydrazone group is believed to contribute to this activity by enhancing the molecule's ability to interact with cellular components. Additionally, research into its toxicological profile has indicated that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further drug development.
The structural versatility of 1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone allows for further functionalization to explore its potential in other areas such as drug delivery systems and biosensors. Its ability to form covalent bonds with biomolecules has been exploited in designing targeted drug delivery systems that can enhance therapeutic efficacy while minimizing side effects.
Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions and pharmacokinetic properties of this compound more accurately. These studies have provided valuable insights into optimizing its structure for improved bioavailability and efficacy. Furthermore, the use of machine learning algorithms has facilitated the identification of novel applications for this compound by analyzing large datasets of chemical structures and their corresponding biological activities.
In conclusion, 1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone (CAS No 7627-10-3) is a versatile compound with a wide range of potential applications in fields such as pharmacology, materials science, and biotechnology. Its unique structural features and functional groups make it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovations.
7627-10-3 (1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-, hydrazone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)